![molecular formula C20H20ClN3O B2952284 2-chloro-N-[1-phenyl-3-(2,4,5-trimethylphenyl)-1H-pyrazol-5-yl]acetamide CAS No. 882233-23-0](/img/structure/B2952284.png)
2-chloro-N-[1-phenyl-3-(2,4,5-trimethylphenyl)-1H-pyrazol-5-yl]acetamide
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Overview
Description
2-chloro-N-[1-phenyl-3-(2,4,5-trimethylphenyl)-1H-pyrazol-5-yl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound belongs to the pyrazole class of compounds, which have been shown to exhibit a wide range of biological activities.
Scientific Research Applications
Anti-Inflammatory Activity
Several derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, closely related to the chemical of interest, have been synthesized and tested for anti-inflammatory activity. Among these compounds, some showed significant anti-inflammatory effects, highlighting the potential therapeutic applications of such chemical structures in treating inflammation-related disorders (Sunder & Maleraju, 2013).
Coordination Complexes and Antioxidant Activity
Novel coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized and characterized. These complexes demonstrate significant antioxidant activity, suggesting the utility of pyrazole-acetamide structures, such as 2-chloro-N-[1-phenyl-3-(2,4,5-trimethylphenyl)-1H-pyrazol-5-yl]acetamide, in developing antioxidant agents (Chkirate et al., 2019).
Herbicidal Applications
The chloroacetamides, closely related to the compound , are utilized as selective pre-emergent or early post-emergent herbicides. This suggests that derivatives of this compound might also have potential applications in agriculture for weed control (Weisshaar & Böger, 1989).
Hydrogen Bonding in Molecular Structures
Studies on substituted N-benzyl-N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)acetamides, structurally similar to the chemical in focus, have revealed interesting hydrogen-bonding patterns. These patterns contribute to the understanding of molecular interactions and stability, which can be crucial in the design of new molecules with desired properties (López et al., 2010).
Pharmaceutical Applications
Derivatives of 1H-pyrazol-5-yl acetamides have been explored for their antipsychotic-like properties in behavioral animal tests. This indicates that compounds like this compound might have potential applications in the development of new antipsychotic drugs (Wise et al., 1987).
Mechanism of Action
Mode of Action
Based on its structural similarity to other pyrazole derivatives, it may interact with its targets via hydrogen bonding or hydrophobic interactions .
Pharmacokinetics
Given its molecular weight of 35385 , it is likely to have good oral bioavailability, as compounds with a molecular weight below 500 generally have good absorption and permeability.
Result of Action
The molecular and cellular effects of the compound’s action are currently unknown due to the lack of research data .
Properties
IUPAC Name |
2-chloro-N-[2-phenyl-5-(2,4,5-trimethylphenyl)pyrazol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20ClN3O/c1-13-9-15(3)17(10-14(13)2)18-11-19(22-20(25)12-21)24(23-18)16-7-5-4-6-8-16/h4-11H,12H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRDYYORJHUSZED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)C2=NN(C(=C2)NC(=O)CCl)C3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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